molecular formula C9H7IN2S B8421319 5-Iodo-4-phenyl-thiazol-2-ylamine

5-Iodo-4-phenyl-thiazol-2-ylamine

Cat. No.: B8421319
M. Wt: 302.14 g/mol
InChI Key: GWJYQUZTPFCXNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Iodo-4-phenyl-thiazol-2-ylamine is a useful research compound. Its molecular formula is C9H7IN2S and its molecular weight is 302.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7IN2S

Molecular Weight

302.14 g/mol

IUPAC Name

5-iodo-4-phenyl-1,3-thiazol-2-amine

InChI

InChI=1S/C9H7IN2S/c10-8-7(12-9(11)13-8)6-4-2-1-3-5-6/h1-5H,(H2,11,12)

InChI Key

GWJYQUZTPFCXNS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(SC(=N2)N)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Phenyl-thiazol-2-ylamine (0.881 g, 5.00 mmol) was dissolved in 10 mL of CH2Cl2 and 2 mL of acetic acid and treated at 0° C. with iodine monochloride (5.25 mL of 1M in CH2Cl2, 1.05 eq.) and kept at this temperature for 0.5 h. Pouring onto crashed ice/Na2CO3, twofold extraction with ethyl acetate, washing with water and brine, drying over sodium sulfate, and evaporation to dryness produced 1.60 g of the title compound as dark brown gum, sufficiently pure to be used for the next step.
Quantity
0.881 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
5.25 mL
Type
reactant
Reaction Step Two

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